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Berkeley, California - In the nascent years of the atomic age, a team of scientists at the

University of California, Berkeley, expanded the known boundaries of the periodic table with the

synthesis and identification of element 97. This in-depth guide provides a technical overview of

the discovery of berkelium, detailing the experimental protocols and key data from the seminal

research that introduced this transuranic element to the world. The discovery, which occurred in

December 1949, was the culmination of meticulous planning and innovative radiochemical

techniques, further solidifying the university's leading role in the exploration of heavy elements.

[1][2][3]

The team of Stanley G. Thompson, Albert Ghiorso, and Glenn T. Seaborg, later joined by

Kenneth Street, Jr., successfully synthesized berkelium by bombarding a small target of

americium-241 with high-energy alpha particles.[1][2][3] This achievement was a significant

step in understanding the chemical and nuclear properties of the actinide series.

Data Presentation
The initial synthesis of berkelium produced the isotope Berkelium-243. Subsequent research

in the following years led to the identification of other isotopes, providing a more complete

picture of the element's nuclear characteristics. The data for these early isotopes are

summarized below.
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Isotope
Production
Reaction

Half-Life Decay Mode(s)
Decay
Energie(s)
(MeV)

²⁴³Bk ²⁴¹Am(α, 2n)²⁴³Bk 4.5 - 4.6 hours

Electron Capture

(~99.9%), Alpha

Emission

(~0.1%)

α: 6.72 (30%),

6.55 (53%), 6.20

(17%)

²⁴⁴Bk ²⁴¹Am(α, n)²⁴⁴Bk ~4.4 hours Electron Capture

Not precisely

determined in

early work

²⁴⁵Bk
²⁴¹Am(α, xn) or

²⁴²Cm(α, xn)
~4.9 days

Electron

Capture, Alpha

Emission

α: ~6.33

²⁴⁶Bk
²⁴⁴Cm(α,

2n)²⁴⁶Bk
~1.8 days Electron Capture

Not precisely

determined in

early work

Experimental Protocols
The synthesis and identification of berkelium were landmark achievements that relied on the

sophisticated nuclear and chemical techniques developed at the Berkeley Radiation

Laboratory.

Target Preparation and Bombardment
The target material consisted of approximately 7 milligrams of americium-241 in the form of

americium oxide (AmO₂). This was prepared by precipitating americium hydroxide from a

nitrate solution, followed by ignition to form the oxide. The AmO₂ was then slurried onto a

platinum foil and baked at high temperature to ensure adhesion.

This target was then subjected to bombardment with 35-MeV helium ions (alpha particles) in

the 60-inch cyclotron at the University of California, Berkeley. The bombardment was carried

out for approximately 6 hours.
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Chemical Separation
Following the bombardment, the platinum foil bearing the transmuted target material was

dissolved in nitric acid under a controlled environment to contain the radioactivity. The crucial

step of isolating the new element 97 was accomplished through a meticulous process of ion-

exchange chromatography.

The dissolved target solution, containing unreacted americium, fission products, and the newly

formed actinide elements, was passed through a cation-exchange resin column (likely Dowex-

50). The separation of individual actinides was achieved by elution with a buffered citric acid

solution at an elevated temperature. The elution order of the trivalent actinides is inversely

related to their atomic number, meaning that element 97 (berkelium) was expected to elute

before curium (element 96) and americium (element 95).

The fractions collected from the column were then analyzed for their radioactive decay

characteristics. The observation of a new alpha-particle activity with a half-life of about 4.5

hours, which eluted just before curium, provided the first evidence for the existence of a new

element. Further chemical experiments confirmed that this new activity belonged to an element

with chemical properties distinct from all previously known elements and consistent with those

expected for element 97. Specifically, the element was found to exhibit stable +3 and +4

oxidation states.

Visualizations
To further elucidate the processes involved in the discovery of berkelium, the following

diagrams illustrate the key experimental and logical workflows.
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A flowchart illustrating the key stages in the synthesis and identification of Berkelium-243.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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